BENGHE Foundational & Exploratory

Check Availability & Pricing

Investigating Acy-738 in Novel Disease Models:
A Technical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Acy-738
Cat. No.: B15584832
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acy-738 is a potent and selective, orally bioavailable inhibitor of histone deacetylase 6
(HDACS6).[1][2] Its mechanism of action revolves around the inhibition of HDAC6 with high
potency, showing an IC50 of 1.7 nM.[1][2] Acy-738 also exhibits inhibitory activity against
HDAC1, HDAC2, and HDAC3, with IC50 values of 94, 128, and 218 nM, respectively.[2] The
primary downstream effect of HDACSG inhibition by Acy-738 is the hyperacetylation of its
substrates, most notably a-tubulin.[3] This modulation of protein acetylation has profound
effects on microtubule stability and axonal transport, making Acy-738 a promising therapeutic
candidate for a variety of diseases, particularly those with underlying protein trafficking and
aggregation pathologies. This technical guide provides an in-depth overview of the
investigation of Acy-738 in several novel disease models, complete with quantitative data,
detailed experimental protocols, and visualizations of key pathways and workflows.

Core Mechanism of Action: HDACG6 Inhibition and o-
Tubulin Acetylation
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The primary mechanism of Acy-738 involves the selective inhibition of HDACSG, a class b
histone deacetylase predominantly located in the cytoplasm. HDACSG is responsible for the
deacetylation of several non-histone proteins, with a-tubulin being a key substrate. By inhibiting
HDACSG6, Acy-738 leads to an increase in the acetylation of a-tubulin at lysine 40. This post-
translational modification is crucial for maintaining microtubule stability and function, which are
essential for intracellular processes such as axonal transport. Impaired axonal transport is a
common pathological feature in many neurodegenerative diseases.

Deacdtylates

a-Tubulin (acetylated)

Microtubule Stabilization
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Enhanced Axonal Transport

Click to download full resolution via product page

Mechanism of Acy-738 Action.

Acy-738 in a Mouse Model of Systemic Lupus
Erythematosus (SLE)

Acy-738 has been investigated for its therapeutic potential in a New Zealand Black/White
(NZB/W) F1 mouse model of Systemic Lupus Erythematosus (SLE), a chronic autoimmune
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disease. Studies have shown that Acy-738 can decrease disease severity by altering aberrant
T and B cell differentiation and reducing inflammatory responses.[4][5]

: _

Vehicle Acy-738 (5 Acy-738 (20 L
Parameter Citation
Control mglkg) mglkg)
Proteinuria Score
45+05 25+0.7 1.8+0.6 [4]
(at 38 weeks)
Anti-dsDNA
(U/mL at 38 1200 + 200 600 + 150 400 + 100 [4]
weeks)
Glomerular IL-6
MRNA (relative 1.0 ~0.4 Undetectable [4]
level)
Glomerular IL-10
MRNA (relative 1.0 ~0.45 Undetectable [4]
level)
Splenic Treg
42+05 6.8+0.7 8.1+0.9 [4]
Cells (%)

Experimental Protocols

In Vivo Animal Studies
¢ Animal Model: Female NZB/W F1 mice.

» Treatment: Mice were injected intraperitoneally (i.p.) 5 days a week with either vehicle
control (DMSO), 5 mg/kg Acy-738, or 20 mg/kg Acy-738, starting at 22 weeks of age and
continuing until 38 weeks of age.[4][5] The total injection volume was 80 pL.[1]

e Monitoring: Body weight and proteinuria were measured every two weeks.[4][5] Proteinuria
was measured using standard semi-quantitative dipsticks and scored on a scale of 0-5.[1]
Blood was collected every four weeks for sera analysis of anti-dsDNA antibodies and
cytokines.[4][5]
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o Tissue Collection: At 38 weeks, mice were euthanized, and spleens, thymuses, bone
marrow, and kidneys were collected for flow cytometry and RT-PCR analysis.[4]

Flow Cytometry

o Cell Preparation: Single-cell suspensions were prepared from the spleen, thymus, and bone
marrow.

» Staining: Cells were stained with fluorescently labeled antibodies against various cell surface
markers to identify B cell and T cell populations.

¢ Analysis: Data was acquired on a flow cytometer and analyzed using FlowJo software.[4]
Real-Time RT-PCR

o RNA Extraction: RNA was isolated from glomeruli.[4]

o Reverse Transcription: cDNA was synthesized from the extracted RNA.

o PCR: Real-time PCR was performed to quantify the relative mRNA levels of cytokines such
as IL-6 and IL-10.[4]

Acy-738 in a Mouse Model of Multiple Sclerosis (MS)

In the context of Multiple Sclerosis (MS), Acy-738 has been studied in the Experimental
Autoimmune Encephalomyelitis (EAE) mouse model. The findings suggest that Acy-738 can
delay disease onset, reduce disease severity, and improve short-term memory.[6][7]

Quantitative Data
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EAE + Acy-738

Parameter EAE Control Naive Citation
(20 mgl/kg)

Mean Clinical

3.2+0.3 21+04 0 [6]
Score (peak)
Day of Onset 11.5+0.5 14.2+0.8 N/A [6]
Cross-Maze
Alternation (%) 55+5 75+6 704 [6]

(100pg MOG)

Experimental Protocols

EAE Induction and Treatment

Animal Model: C57BL/6 female mice, 7-8 weeks old.[6]

 Induction: EAE was induced by subcutaneous immunization with an emulsion containing
Myelin Oligodendrocyte Glycoprotein (MOG) 35-55 peptide in Complete Freund's Adjuvant
(CFA).[6] Pertussis toxin was injected i.p. on the day of immunization and two days later.[6]

e Treatment: Acy-738 was dissolved in DMSO and diluted in PBS for i.p. injection at a dose of

20 mg/kg on days 9 and 10 post-immunization.[6][8]

¢ Clinical Scoring: Mice were scored daily for clinical signs of EAE on a scale of 0-5 (0 = no

disease, 5 = moribund).[6]
Cross-Maze Exploration Test
o Apparatus: A four-arm cross-maze with arms labeled A, B, C, and D.[6]

e Procedure: Each mouse was placed in the center of the maze and allowed to freely explore
the arms for up to 31 entries. An entry was defined as all four paws entering an arm. An
alternation was recorded when the mouse entered each of the four distinct arms.[6]

e Timing: The test was performed on day 10 post-immunization, starting 1.5 hours after the
last Acy-738 injection.[6][8]
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EAE Experimental Workflow.

Acy-738 in a Mouse Model of Alzheimer's Disease
(AD)

Acy-738 has shown promise in an amyloid precursor protein/presenilin 1 (APP/PS1) mouse
model of Alzheimer's Disease (AD).[9] Treatment with Acy-738 has been demonstrated to
improve axonal transport, recover short-term learning and memory deficits, and modify tau and
tubulin pathology.[9][10]

Quantitative Data
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APP/PS1

APPIPS1 +

Parameter WT Control Citation
Untreated Acy-738
Brain Acy-738
. <LLOQ <LLOQ 17.93 [10]
(ng/g tissue)
Plasma Acy-738
<LLOQ <LLOQ 27.07 [10]
(ng/mL)
Cortical
Acetylated a-
. _ 1.0 0.6+0.1 11+0.2 [10]
tubulin (relative
level)
Hyperphosphoryl
ated Tau (pS262) 1.0 25+04 1.3+0.3 [10]

(relative level)

LLOQ: Lower Limit of Quantification

Experimental Protocols

Animal Model and Treatment

e Animal Model: APP/PS1 transgenic mice.

o Treatment Formulation: Acy-738 was formulated into a rodent chow-based diet at a

concentration of 0.625 mg per gram of chow, calculated to deliver approximately 100 mg/kg

per day.[10]

o Treatment Duration: Mice were treated for either 21 or 90 days.[6]

Western Blot Analysis

o Sample Preparation: Cortical tissue samples were isolated and lysed.[10]

o Electrophoresis and Transfer: Proteins were separated by SDS-PAGE and transferred to a

PVDF membrane.
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e Immunoblotting: Membranes were probed with primary antibodies against acetylated a-
tubulin, total a-tubulin, human tau, and phosphorylated tau (Ser262), followed by incubation
with appropriate secondary antibodies.[10]

o Detection: Protein bands were visualized using a chemiluminescence detection system.
Behavioral Testing

e Short-term Learning and Memory: Assessed using standard behavioral paradigms for
rodents, such as the Morris water maze or contextual fear conditioning.

Acy-738 in a Mouse Model of Amyotrophic Lateral
Sclerosis (ALS)

In the SOD1G93A mouse model of Amyotrophic Lateral Sclerosis (ALS), Acy-738 treatment
has been shown to increase microtubule acetylation in the spinal cord, reduce lower motor
neuron degeneration in female mice, and ameliorate the reduction in peripheral nerve axon
puncta size.[11][12][13][14]

Suantitative [

SOD1G93A SOD1G93A +

Parameter WT . Citation
Vehicle Acy-738
Spinal Cord
Acetylated a-
_ ] 0.7+0.1 1.2+0.2 [13]
tubulin (relative
ratio)
Lower Motor
Neuron Count 25+2 15+3 22+2 [11][13]

(female)

Peripheral Nerve
Axon Puncta 1.0 05+£0.1 0.8+0.1 [11][13]

Size (relative)

Experimental Protocols
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Animal Model and Treatment
¢ Animal Model: mSOD1G93A transgenic mice.

o Treatment: Acy-738 was administered orally. In some studies, it was co-administered with
riluzole to assess potential synergistic effects.[11][13][14] One study utilized a chow-based
formulation providing 625 mg/kg of chow.[15]

Immunohistochemistry and Axon Analysis
» Tissue Preparation: Spinal cords and peripheral nerves were collected, fixed, and sectioned.

o Staining: Sections were stained with antibodies against markers for motor neurons (e.g.,
NeuN) and acetylated a-tubulin.

e Analysis: Motor neuron counts and axon puncta size were quantified using microscopy and
image analysis software.[11][13]

Indirect ELISA for Acetylated a-tubulin
o Sample Preparation: Cortical tissue was homogenized.

e Assay: An indirect ELISA was used to determine the ratio of acetylated a-tubulin to total a-
tubulin.[15]

Acy-738 in a Mouse Model of Charcot-Marie-Tooth
Disease (CMT)

Acy-738 has been investigated in a mouse model of Charcot-Marie-Tooth disease type 2
(CMT2) induced by a mutant small heat shock protein B1 (HSPB1). The results indicated that
HDACSG inhibition could restore mitochondrial axonal transport defects and improve motor and
sensory nerve conduction.[16]

Quantitative Data

Quantitative data for Acy-738 in the CMT mouse model is not readily available in a tabular
format in the provided search results. The studies focused more on the qualitative rescue of
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phenotypes.

Experimental Protocols

Animal Model

e Model: Transgenic mice expressing a mutant form of human HSPB1.[16] These mice
develop motor and sensory deficits reminiscent of CMT2.[16]

In Vitro Axonal Transport Assay

e Cell Culture: Dorsal root ganglion (DRG) neurons were cultured from symptomatic mutant
HSPB1 mice.[16]

e Treatment: Cultured neurons were treated with Acy-738.

e Analysis: Mitochondrial axonal transport was assessed using live-cell imaging techniques to
track the movement of mitochondria within the axons.[16]

In Vivo Electrophysiology

o Measurements: Motor and sensory nerve conduction velocities and amplitudes were
measured in the sciatic nerves of treated and untreated mice to assess nerve function.[16]
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Conclusion and Future Directions

Acy-738 has consistently demonstrated therapeutic potential across a range of preclinical

disease models, primarily through its targeted inhibition of HDAC6 and subsequent increase in
o-tubulin acetylation. The data summarized in this guide highlights its ability to ameliorate key
pathological features in models of autoimmune and neurodegenerative diseases. The detailed
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experimental protocols provided herein should serve as a valuable resource for researchers
aiming to further investigate the efficacy and mechanisms of Acy-738 and other HDAC6
inhibitors in novel disease contexts.

Future research should focus on elucidating the full spectrum of Acy-738's downstream effects
beyond a-tubulin acetylation. Investigating its impact on other HDAC6 substrates and exploring
potential off-target effects will be crucial for a comprehensive understanding of its therapeutic
profile. Furthermore, long-term safety and efficacy studies in more complex animal models are
warranted to pave the way for potential clinical translation. The development of biomarkers to
track treatment response in vivo will also be a critical next step in advancing Acy-738 towards
clinical applications.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.

References

¢ 1. file.medchemexpress.com [file.medchemexpress.com]
¢ 2. medchemexpress.com [medchemexpress.com]

¢ 3. selleckchem.com [selleckchem.com]

e 4. researchgate.net [researchgate.net]

¢ 5. Specific HDACG inhibition by ACY-738 reduces SLE pathogenesis in NZB/W mice -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. The Selective HDACG Inhibitor ACY-738 Impacts Memory and Disease Regulation in an
Animal Model of Multiple Sclerosis - PMC [pmc.ncbi.nim.nih.gov]

e 7. researchgate.net [researchgate.net]

o 8. Frontiers | The Selective HDACG6 Inhibitor ACY-738 Impacts Memory and Disease
Regulation in an Animal Model of Multiple Sclerosis [frontiersin.org]

¢ 9. Pharmocologic treatment with histone deacetylase 6 inhibitor (ACY-738) recovers
Alzheimer's disease phenotype in amyloid precursor protein/presenilin 1 (APP/PS1) mice -
PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://www.benchchem.com/product/b15584832/docs?utm_src=pdf-body#investigating-acy-738-in-novel-disease-models-a-technical-guide
https://www.benchchem.com/product/b15584832/docs?utm_src=pdf-body#investigating-acy-738-in-novel-disease-models-a-technical-guide
https://www.benchchem.com/product/b15584832/docs?utm_src=pdf-body#investigating-acy-738-in-novel-disease-models-a-technical-guide
https://www.benchchem.com/product/b15584832?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-19327/ACY-738-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ACY-738.html
https://www.selleckchem.com/products/acy-738.html
https://www.researchgate.net/publication/284434927_Specific_HDAC6_inhibition_by_ACY-738_reduces_SLE_pathogenesis_in_NZBW_mice
https://pubmed.ncbi.nlm.nih.gov/26604012/
https://pubmed.ncbi.nlm.nih.gov/26604012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6609573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6609573/
https://www.researchgate.net/publication/334096438_The_Selective_HDAC6_Inhibitor_ACY-738_Impacts_Memory_and_Disease_Regulation_in_an_Animal_Model_of_Multiple_Sclerosis
https://www.frontiersin.org/journals/neurology/articles/10.3389/fneur.2019.00519/full
https://www.frontiersin.org/journals/neurology/articles/10.3389/fneur.2019.00519/full
https://pubmed.ncbi.nlm.nih.gov/29854936/
https://pubmed.ncbi.nlm.nih.gov/29854936/
https://pubmed.ncbi.nlm.nih.gov/29854936/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 10. Pharmocologic treatment with histone deacetylase 6 inhibitor (ACY-738) recovers
Alzheimer's disease phenotype in amyloid precursor protein/presenilin 1 (APP/PS1) mice -
PMC [pmc.ncbi.nim.nih.gov]

e 11. HDACS inhibition as a mechanism to prevent neurodegeneration in the
MSOD1G93A mouse model of ALS | Quanterix [quanterix.com]

e 12. HDACSG inhibition as a mechanism to prevent neurodegeneration in the mSOD1G93A
mouse model of ALS - PubMed [pubmed.ncbi.nlm.nih.gov]

e 13. HDACSG inhibition as a mechanism to prevent neurodegeneration in the mSOD1G93A
mouse model of ALS - PMC [pmc.ncbi.nim.nih.gov]

e 14. researchgate.net [researchgate.net]
e 15. researchgate.net [researchgate.net]

¢ 16. Development of Improved HDACG Inhibitors as Pharmacological Therapy for Axonal
Charcot—Marie—Tooth Disease - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Investigating Acy-738 in Novel Disease Models: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584832/docs#investigating-acy-738-in-novel-
disease-models-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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